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Compound of Interest

7-Acetoxy-1-methylquinolinium
iodide

cat. No.: B1366000

Compound Name:

This technical guide provides a detailed breakdown of the molecular weight of 7-Acetoxy-1-
methylquinolinium iodide, a fluorogenic substrate utilized by researchers and drug
development professionals in the study of cholinesterase.

Molecular Composition and Formula

7-Acetoxy-1-methylquinolinium iodide, also known as AMQI, is a chemical compound with
the molecular formula C12H12INO2.[1][2][3] This formula indicates that a single molecule of this
compound is composed of carbon, hydrogen, iodine, nitrogen, and oxygen atoms.

Calculation of Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The standard atomic weights of the elements present in 7-Acetoxy-1-
methylquinolinium iodide are presented in the table below.

Table 1: Atomic Composition and Weight Contribution
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Total
Standard Contribution
Number of . .
Element Symbol Atomic Weight to Molecular
Atoms .
(g/mol) Weight ( g/mol
)
Carbon C 12 12.011 144132
Hydrogen H 12 1.008 12.096
lodine I 1 126.904 126.904
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998

Total 329.137

Based on the summation of the atomic weights, the calculated molecular weight of 7-Acetoxy-
1-methylquinolinium iodide is 329.137 g/mol . This value is consistent with the widely
accepted molecular weight of 329.13 g/mol .[1][2]

Experimental Verification (Hypothetical)

While the theoretical molecular weight provides a precise value, experimental techniques are
employed for verification. A common method for determining the molecular weight of a
compound like 7-Acetoxy-1-methylquinolinium iodide is mass spectrometry.

Experimental Protocol: Mass Spectrometry

o Sample Preparation: A dilute solution of 7-Acetoxy-1-methylquinolinium iodide is
prepared in a suitable volatile solvent, such as acetonitrile or methanol.

¢ lonization: The sample is introduced into the mass spectrometer, where it undergoes
ionization. Electrospray ionization (ESI) is a suitable technique for this compound, as itis a
charged species.

e Mass Analysis: The ionized molecules are then separated based on their mass-to-charge
ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).
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» Detection: A detector records the abundance of ions at each m/z value, generating a mass

spectrum.

» Data Analysis: The molecular weight is determined from the peak in the mass spectrum
corresponding to the molecular ion. For 7-Acetoxy-1-methylquinolinium iodide, a peak
would be expected at an m/z corresponding to the cationic portion (C12H12NO2%), with the
overall mass confirmed by the presence of the iodide counter-ion.

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical flow of the molecular weight calculation, from the
constituent elements to the final molecular weight.
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Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-methylquinolinium iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366000#7-acetoxy-1-methylquinolinium-iodide-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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